![molecular formula C22H24N6O3 B2481294 7-benzyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide CAS No. 1021216-58-9](/img/structure/B2481294.png)
7-benzyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide
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Overview
Description
7-benzyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C22H24N6O3 and its molecular weight is 420.473. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of heterocyclic compounds similar to the chemical structure of interest involve complex reactions aimed at creating new compounds with potential therapeutic effects. These compounds are usually synthesized through reactions that involve different starting materials and conditions to obtain a variety of derivatives. For example, studies have detailed the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which are closely related to the chemical of interest, highlighting the methodologies and chemical reactions used to obtain these compounds and their analogs (Maheswaran et al., 2012), (Itaya & Ogawa, 1985). These studies typically involve the use of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry for compound characterization.
Biological Activity
The biological activities of these compounds are of significant interest due to their potential therapeutic applications. Various studies have explored the antibacterial, antioxidant, and antiviral properties of synthesized compounds, as well as their potential as anticancer and anti-inflammatory agents. For example, compounds synthesized from related chemical structures have been evaluated for their qualitative antibacterial and in vitro antioxidant activities, showing mild to moderate effects (Maheswaran et al., 2012). Another research focus is on the synthesis of compounds with potential antiviral activities, particularly against HIV, indicating the versatility and therapeutic potential of these heterocyclic compounds (Brukštus, Melamedaite, & Tumkevičius, 2000).
Anticancer and Anti-inflammatory Applications
Compounds with structures similar to the chemical of interest have been synthesized and tested for their anticancer and anti-inflammatory properties. Research has indicated that some derivatives exhibit significant activities against cancer cell lines and inflammatory conditions, showcasing the potential of these compounds in developing new therapeutic agents (Abdel-Hafez, 2007), (Prajapat & Talesara, 2016).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
7-benzyl-N-(3-imidazol-1-ylpropyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N6O3/c1-25-20-17(21(30)26(2)22(25)31)13-18(28(20)14-16-7-4-3-5-8-16)19(29)24-9-6-11-27-12-10-23-15-27/h3-5,7-8,10,12-13,15H,6,9,11,14H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQGBACHQJQIPPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(N2CC3=CC=CC=C3)C(=O)NCCCN4C=CN=C4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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